Cas no 2649076-82-2 (1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene)

1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene Chemical and Physical Properties
Names and Identifiers
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- 1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene
- 2649076-82-2
- EN300-1797016
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- Inchi: 1S/C10H8F3NO/c1-10(2,14-5-15)6-3-8(12)9(13)4-7(6)11/h3-4H,1-2H3
- InChI Key: PUACLHQONUINBI-UHFFFAOYSA-N
- SMILES: FC1C=C(C(=CC=1C(C)(C)N=C=O)F)F
Computed Properties
- Exact Mass: 215.05579836g/mol
- Monoisotopic Mass: 215.05579836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 29.4Ų
1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1797016-0.25g |
1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene |
2649076-82-2 | 0.25g |
$906.0 | 2023-09-19 | ||
Enamine | EN300-1797016-10.0g |
1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene |
2649076-82-2 | 10g |
$4236.0 | 2023-06-03 | ||
Enamine | EN300-1797016-0.5g |
1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene |
2649076-82-2 | 0.5g |
$946.0 | 2023-09-19 | ||
Enamine | EN300-1797016-2.5g |
1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene |
2649076-82-2 | 2.5g |
$1931.0 | 2023-09-19 | ||
Enamine | EN300-1797016-0.05g |
1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene |
2649076-82-2 | 0.05g |
$827.0 | 2023-09-19 | ||
Enamine | EN300-1797016-1.0g |
1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene |
2649076-82-2 | 1g |
$986.0 | 2023-06-03 | ||
Enamine | EN300-1797016-10g |
1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene |
2649076-82-2 | 10g |
$4236.0 | 2023-09-19 | ||
Enamine | EN300-1797016-0.1g |
1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene |
2649076-82-2 | 0.1g |
$867.0 | 2023-09-19 | ||
Enamine | EN300-1797016-5.0g |
1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene |
2649076-82-2 | 5g |
$2858.0 | 2023-06-03 | ||
Enamine | EN300-1797016-5g |
1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene |
2649076-82-2 | 5g |
$2858.0 | 2023-09-19 |
1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene Related Literature
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Zhe Peng,Shuwei Wang,Jingjing Zhou,Yan Jin,Yang Liu,Yinping Qin,Cai Shen,Weiqiang Han,Deyu Wang J. Mater. Chem. A, 2016,4, 2427-2432
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Kelsey M. Hallinen,Stephanie Tristram-Nagle,John F. Nagle Phys. Chem. Chem. Phys., 2012,14, 15452-15457
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Bernardo Barbiellini,Hasnain Hafiz,Susmita Basak,Jun Liu,Thomas Richardson,Guojiun Shu,Fangcheng Chou,Tsu-Chien Weng,Dennis Nordlund,Dimosthenis Sokaras,Brian Moritz,Thomas P. Devereaux,Ruimin Qiao,Yi-De Chuang,Arun Bansil,Zahid Hussain,Wanli Yang Phys. Chem. Chem. Phys., 2015,17, 26369-26377
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Daniel Sieh,Julia Schöffel,Peter Burger Dalton Trans., 2011,40, 9512-9524
Additional information on 1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene
Comprehensive Overview of 1,2,4-Trifluoro-5-(2-Isocyanatopropan-2-yl)Benzene (CAS No. 2649076-82-2)
1,2,4-Trifluoro-5-(2-isocyanatopropan-2-yl)benzene (CAS No. 2649076-82-2) is a specialized aromatic compound featuring a unique trifluoromethyl-substituted benzene core and an isocyanate functional group. This chemical has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and structural properties. The presence of both fluorine atoms and an isocyanate group makes it a valuable intermediate for synthesizing high-performance polymers, coatings, and bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.
In recent years, the demand for fluorinated compounds like 1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene has surged, driven by their enhanced metabolic stability and lipophilicity in medicinal chemistry. The compound's CAS No. 2649076-82-2 is frequently searched in scientific databases, reflecting its growing relevance in industrial and academic settings. Its synthesis typically involves multi-step reactions, including halogenation and isocyanate formation, with stringent control over reaction conditions to ensure purity and yield. Environmental and safety considerations are also critical, as researchers prioritize green chemistry principles to minimize waste and hazardous byproducts.
The compound's isocyanate moiety enables it to participate in urethane and urea bond formations, making it a key building block for polyurethane materials. These materials are widely used in automotive, construction, and electronics industries due to their durability and thermal resistance. Additionally, the trifluoromethyl groups contribute to the compound's electron-withdrawing properties, enhancing its utility in organic electronics and optoelectronic devices. As sustainability becomes a global focus, innovations in catalytic processes for synthesizing 2649076-82-2 are gaining traction, aligning with the push for eco-friendly manufacturing.
From a commercial perspective, 1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene is often discussed in the context of supply chain resilience and cost-effective production. The compound's niche applications in high-value sectors, such as OLED technology and advanced coatings, underscore its economic potential. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for quality control, ensuring compliance with industry standards. As research continues to uncover new applications, this compound is poised to play a pivotal role in next-generation material science and life sciences.
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